Cas no 1346809-26-4 ((5-(6-Chloropyridazin-3-yl)pyridin-3-yl)methanol)

(5-(6-Chloropyridazin-3-yl)pyridin-3-yl)methanol structure
1346809-26-4 structure
Product Name:(5-(6-Chloropyridazin-3-yl)pyridin-3-yl)methanol
CAS No:1346809-26-4
MF:C10H8ClN3O
MW:221.643020629883
MDL:MFCD19688660
CID:1034668
PubChem ID:71301589
Update Time:2024-11-02

(5-(6-Chloropyridazin-3-yl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-(6-Chloropyridazin-3-yl)pyridin-3-yl)methanol
    • [5-(6-Chloro-pyridazin-3-yl)-pyridin-3-yl]-methanol
    • [5-(6-chloropyridazin-3-yl)pyridin-3-yl]methanol
    • 1346809-26-4
    • DTXSID90744406
    • AKOS016014645
    • WLZ3007
    • DB-235169
    • MDL: MFCD19688660
    • Inchi: 1S/C10H8ClN3O/c11-10-2-1-9(13-14-10)8-3-7(6-15)4-12-5-8/h1-5,15H,6H2
    • InChI Key: CHSLNEBIJHYJBM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C=NC=C(CO)C=2)N=N1

Computed Properties

  • Exact Mass: 221.0355896g/mol
  • Monoisotopic Mass: 221.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.9Ų

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